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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the atomic mass and
isotopic weight of Cerium-140 (14°Ce). The document details the fundamental nuclear
properties of this stable isotope, its prevalence among other cerium isotopes, and the
sophisticated methodologies employed for its precise mass determination. This information is
critical for applications ranging from nuclear physics research to the development of
radiopharmaceuticals and quality control in materials science.

Core Nuclear Properties and Abundance of Cerium-
140

Cerium-140 is the most abundant stable isotope of the element cerium. It is distinguished by
its atomic nucleus, which contains 58 protons and 82 neutrons.[1] This specific composition
results in a mass number of 140. The first identification of 14°Ce as a stable isotope occurred in
1925 through the analysis of a natural sample of cerium tribromide using mass spectrometry.[1]

The high natural abundance of Cerium-140, approximately 88.45%, makes it the predominant
isotope in naturally occurring cerium.[1] The precise determination of its isotopic mass is crucial
for establishing the standard atomic weight of cerium. The Commission on Isotopic
Abundances and Atomic Weights (CIAAW) of the International Union of Pure and Applied
Chemistry (IUPAC) provides authoritative values for these properties based on a critical
evaluation of all available experimental data.
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Quantitative Data Summary

The following tables summarize the key quantitative data for Cerium-140 and the natural
isotopic composition of cerium.

Property of Cerium-140 Value

Symbol 140Ce

Atomic Number (Z2) 58

Neutron Number (N) 82

Mass Number (A) 140

Isotopic Mass (Da) 139.9054431(23)
Natural Abundance (%) 88.450(51)
Half-life Stable

Nuclear Spin (1) 0

Data sourced from the National Institute of Standards and Technology (NIST) Physical
Measurement Laboratory.

Natural Isotopes of Cerium Isotopic Mass (Da) Natural Abundance (%)
136Ce 135.907129(3) 0.185(2)

138Ce 137.90599(3) 0.251(2)

140Ce 139.90545(1) 88.450(51)

1420 141.90925(2) 11.114(51)

Data sourced from the Commission on Isotopic Abundances and Atomic Weights (CIAAW).[2]

Experimental Determination of Atomic Mass and
Isotopic Weight
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The precise measurement of the atomic mass and isotopic weight of Cerium-140 is primarily
achieved through advanced mass spectrometry techniques. The two most prominent methods
employed for high-precision isotope ratio measurements are Thermal lonization Mass
Spectrometry (TIMS) and Multicollector-Inductively Coupled Plasma Mass Spectrometry (MC-
ICP-MS).

Logical Workflow for Isotopic Mass Determination

The following diagram illustrates the generalized workflow for determining the isotopic mass
and abundance of an element like cerium using mass spectrometry.
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Caption: Generalized workflow for isotopic analysis via mass spectrometry.
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Experimental Protocol: A Generalized Approach

The following protocol outlines the key steps for determining the atomic mass and isotopic
abundance of cerium isotopes, drawing upon the principles of TIMS and MC-ICP-MS.

. Sample Preparation:

Chemical Separation: The initial step involves the highly efficient chemical separation of
cerium from the sample matrix.[3] This is crucial to prevent isobaric interferences from other
elements, such as Barium (Ba) and Neodymium (Nd), which have isotopes with the same
nominal mass as cerium isotopes.[3][4] lon-exchange chromatography is a commonly
employed technique for this purpose.

Sample Loading (for TIMS): A purified liquid sample of cerium is carefully deposited onto a
metal filament, typically made of rhenium or tantalum.[5][6][7] The solvent is then
evaporated, leaving a thin film of the sample on the filament.

. lonization:

Thermal lonization (TIMS): The filament is heated in the high vacuum of the mass
spectrometer's ion source.[6][7] This causes the cerium atoms to ionize, forming a beam of
positively charged ions. TIMS is known for producing ions with a narrow energy range, which
contributes to high-precision measurements.[8]

Inductively Coupled Plasma (MC-ICP-MS): The sample, typically in a liquid form, is
introduced into a high-temperature argon plasma. The plasma's extreme temperature
efficiently ionizes the cerium atoms. MC-ICP-MS offers very high ionization efficiency, which
is advantageous for elements with high ionization potentials.[9][10]

. Mass Analysis:

lon Acceleration: The positively charged cerium ions are accelerated by a high-voltage
electric field, forming a well-defined ion beam.[6][10]

Mass Separation: The ion beam is then passed through a strong magnetic field.[6] The
magnetic field deflects the ions into curved paths, with the radius of curvature being
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dependent on the mass-to-charge ratio of the ions. Lighter isotopes are deflected more than
heavier isotopes, leading to the spatial separation of the different cerium isotope beams.

. Detection:

Multicollector System: Modern mass spectrometers used for high-precision isotopic analysis
are equipped with an array of detectors, typically Faraday cups, that can simultaneously
measure the ion currents of multiple isotope beams.[9][10] This simultaneous detection
minimizes the effects of fluctuations in the ion beam intensity, leading to highly precise
isotope ratio measurements.

. Data Acquisition and Analysis:

Isotope Ratio Measurement: The electrical signals from the detectors are proportional to the
abundance of each isotope. By comparing these signals, the precise isotope ratios (e.g.,
136Ce/142Ce, 138Ce/142Ce, 140Ce/142Ce) are determined.

Mass Bias Correction: Instrumental effects can cause a slight bias in the measured isotope
ratios. This is often corrected for by analyzing a standard reference material with a well-
characterized isotopic composition.

Calculation of Atomic Mass and Isotopic Weight: The relative atomic mass of each isotope
(isotopic weight) is determined from its position on the mass spectrum relative to a known
mass standard. The standard atomic weight of cerium is then calculated by taking a
weighted average of the isotopic masses of its natural isotopes, using their determined
abundances.[11]

Applications in Research and Development

The precise knowledge of the atomic mass and isotopic composition of Cerium-140 is
fundamental to various scientific and industrial fields:

» Nuclear Physics: Cerium-140 is used in research related to nuclear structure and reactions.
[12]

e Geochronology: The decay of certain long-lived radioactive isotopes to cerium isotopes can
be used for dating geological samples.
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o Radiopharmaceutical Development: Isotopically pure materials are often required for the
production of specific radioisotopes used in medical imaging and therapy.

» Materials Science: The isotopic composition of materials can influence their properties and is
a critical parameter in the quality control of high-purity materials used in the electronics and
nuclear industries.

This technical guide provides a foundational understanding of the key properties of Cerium-
140 and the sophisticated analytical techniques used to characterize them. For researchers
and professionals in related fields, this information is essential for the accurate interpretation of
experimental data and the development of new technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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